![molecular formula C23H28N8O2 B2803463 4-((1H-imidazol-1-yl)methyl)-N-((4-morpholino-6-(pyrrolidin-1-yl)-1,3,5-triazin-2-yl)methyl)benzamide CAS No. 2034472-38-1](/img/structure/B2803463.png)
4-((1H-imidazol-1-yl)methyl)-N-((4-morpholino-6-(pyrrolidin-1-yl)-1,3,5-triazin-2-yl)methyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
4-((1H-imidazol-1-yl)methyl)-N-((4-morpholino-6-(pyrrolidin-1-yl)-1,3,5-triazin-2-yl)methyl)benzamide is a useful research compound. Its molecular formula is C23H28N8O2 and its molecular weight is 448.531. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Corrosion Inhibition
Benzimidazole derivatives, closely related to the chemical , have been studied for their role in corrosion inhibition. These derivatives showed significant efficacy in protecting N80 steel from corrosion in acidic environments. Their inhibition efficiency improved with higher concentrations and lower temperatures (Yadav et al., 2016).
Electrophoretic Separation
Nonaqueous capillary electrophoresis was used to separate imatinib mesylate and related substances, including compounds structurally similar to 4-((1H-imidazol-1-yl)methyl)-N-((4-morpholino-6-(pyrrolidin-1-yl)-1,3,5-triazin-2-yl)methyl)benzamide. This method proved effective for quality control and has potential applications in pharmaceutical analysis (Ye et al., 2012).
Synthesis of Heterocyclic Compounds
The compound and its derivatives have been utilized in the synthesis of various heterocyclic compounds, like trifluoromethyl-containing dihydro-4-ones and imidazo[2,1-b]thiazol-5-ones. These applications highlight the compound's versatility in synthesizing a diverse range of chemical structures with potential biological activities (Sokolov et al., 2014).
Complexation with Lanthanides
Studies have explored the complexation properties of benzimidazole derivatives with lanthanides. These complexes have potential applications in areas like separation science and may be relevant to nuclear waste management and other industrial applications (Kobayashi et al., 2019).
Pharmacokinetics and Tissue Distribution
Related compounds have been studied for their pharmacokinetics and tissue distribution, indicating potential applications in drug development and therapeutic treatments. Such studies provide insights into the absorption, distribution, metabolism, and excretion of these compounds in biological systems (Kim et al., 2008).
PET Tracers for Orexin2 Receptors
The compound's derivatives have been synthesized for potential use as PET tracers in imaging orexin2 receptors. While initial studies showed these compounds are not suitable as PET tracers, they highlight the ongoing exploration of benzimidazole derivatives in diagnostic imaging (Liu et al., 2012).
Properties
IUPAC Name |
4-(imidazol-1-ylmethyl)-N-[(4-morpholin-4-yl-6-pyrrolidin-1-yl-1,3,5-triazin-2-yl)methyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H28N8O2/c32-21(19-5-3-18(4-6-19)16-29-10-7-24-17-29)25-15-20-26-22(30-8-1-2-9-30)28-23(27-20)31-11-13-33-14-12-31/h3-7,10,17H,1-2,8-9,11-16H2,(H,25,32) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XRZFZABYVBKNAB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C1)C2=NC(=NC(=N2)CNC(=O)C3=CC=C(C=C3)CN4C=CN=C4)N5CCOCC5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H28N8O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
448.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.